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Compound of Interest

Compound Name: 5-Chloro-2-iodopyridine

Cat. No.: B1352658

5-Chloro-2-iodopyridine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-iodopyridine is a halogenated pyridine derivative that serves as a versatile
building block in organic synthesis. Its unique structural arrangement, featuring both a chloro
and an iodo substituent on the pyridine ring, imparts distinct reactivity profiles that are highly
valuable in the construction of complex molecular architectures. This technical guide provides
an in-depth overview of the chemical properties, structure, and synthetic applications of 5-
Chloro-2-iodopyridine, with a focus on its utility in pharmaceutical and agrochemical research
and development.

Chemical Properties and Structure

5-Chloro-2-iodopyridine is a pale yellow solid at room temperature.[1] The presence of both a
chlorine and an iodine atom on the pyridine ring provides two distinct reactive sites for further
functionalization, with the carbon-iodine bond being significantly more reactive in cross-
coupling reactions.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1352658?utm_src=pdf-interest
https://www.benchchem.com/product/b1352658?utm_src=pdf-body
https://www.benchchem.com/product/b1352658?utm_src=pdf-body
https://www.benchchem.com/product/b1352658?utm_src=pdf-body
https://www.benchchem.com/product/b1352658?utm_src=pdf-body
https://www.rsc.org/suppdata/cc/c4/c4cc08074b/c4cc08074b1.pdf
https://www.chemicalbook.com/SpectrumEN_5029-67-4_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical Properties of 5-Chloro-2-

iodopyridine

Property Value Reference
Molecular Formula CsHsCIIN [3B1141[5]
Molecular Weight 239.44 g/mol [31[41[5]
Melting Point 85-92°C [1112]
Boiling Point Not available

Density Not available

Appearance Pale yellow solid [1]

- Soluble in common organic
Solubility ent [2]
solvents

Table 2: Structural Information of 5-Chloro-2-

iodopyridine

Identifier Value Reference
IUPAC Name 5-Chloro-2-iodopyridine [4]

SMILES String IC1=NC=C(Cl)C=C1 [4][5]

InChi Key CXWLXKZIXLOBCC- e

UHFFFAOYSA-N

Synthesis of 5-Chloro-2-iodopyridine

Detailed experimental protocols for the synthesis of 5-Chloro-2-iodopyridine are not readily
available in the public domain. The following is a generalized synthetic approach based on
established methodologies for the halogenation of pyridine derivatives.

A plausible synthetic route to 5-Chloro-2-iodopyridine involves a two-step process starting
from 2-aminopyridine. The first step is the chlorination of 2-aminopyridine to yield 2-amino-5-
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chloropyridine. This can be followed by a Sandmeyer-type reaction, where the amino group is
diazotized and subsequently replaced with iodine to afford the final product.
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Generalized Synthesis of 5-Chloro-2-iodopyridine

2-Aminopyridine

Chlorination

v
(2-Amino-5-chIoropyridine)

Pandmeyer Reaction

5-Chloro-2-iodopyridine
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Key Cross-Coupling Reactions of 5-Chloro-2-iodopyridine

5-Chloro-2-iodopyridine

+ Arylboronic Acid + Terminal Alkyne

Suzuki-Miyaura Coupling [Sonogashira Coupling] Buchwald-Hartwig Amination

Biaryl Pyridines Alkynyl Pyridines Aminopyridines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Chloro-2-iodopyridine chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352658#5-chloro-2-iodopyridine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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